Cas no 1379811-70-7 (1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine)

• Product Name: 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine
• CAS No: 1379811-70-7
• MF: C₁₂H₁₅Cl₂NO
• MW: 260.159601449966
• MDL: MFCD22374858
• CID: 4697955
• Update Time: 2025-11-01

1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine Chemical and Physical Properties

Names and Identifiers

• [1-cyclopropyl-2-(3,4-dichlorophenoxy)ethyl]methylamine
• 1-cyclopropyl-2-(3,4-dichlorophenoxy)-N-methylethanamine
• T5260
• [1-Cyclopropyl-2-(3,4-dichlorophenoxy)-ethyl]methylamine
• 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine

• MDL： MFCD22374858
• Inchi： 1S/C12H15Cl2NO/c1-15-12(8-2-3-8)7-16-9-4-5-10(13)11(14)6-9/h4-6,8,12,15H,2-3,7H2,1H3
• InChI Key： NHSIHNJNEYLTBS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCC(C1CC1)NC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Topological Polar Surface Area: 21.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 359.5±32.0 °C at 760 mmHg
• Flash Point: 171.2±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine

Professional Introduction to Compound with CAS No. 1379811-70-7 and Product Name: 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine

The compound with the CAS number 1379811-70-7 and the product name 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motifs, has garnered considerable attention due to its potential applications in modulating biological pathways and its role in the development of novel therapeutic agents.

Structurally, 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine incorporates a cyclopropyl group and a dichlorophenoxy moiety, which are known for their ability to enhance binding affinity and metabolic stability. The presence of these functional groups makes the compound a promising candidate for further investigation in drug discovery pipelines. The cyclopropyl ring, in particular, is often utilized in medicinal chemistry due to its ability to improve pharmacokinetic properties, while the dichlorophenoxy group is frequently associated with potent biological activity.

In recent years, there has been a growing interest in compounds that exhibit dual functionality, capable of interacting with multiple targets or pathways simultaneously. The structural features of 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine align well with this trend, as it possesses the potential to modulate both central nervous system (CNS) and peripheral nervous system (PNS) pathways. This dual targeting capability is particularly relevant in the context of neurodegenerative diseases, where therapeutic strategies often require addressing multiple pathological mechanisms.

Current research in the field of chemical biology has highlighted the importance of scaffold hopping—exploring new molecular frameworks to identify novel bioactive compounds. The structural design of 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine exemplifies this approach, as it combines elements from different chemical classes to create a unique pharmacophore. This innovative design has led to several promising derivatives that are being evaluated for their efficacy in preclinical models.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. For instance, studies have suggested that derivatives of 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine may exhibit inhibitory effects on enzymes involved in inflammation and neurodegeneration. These findings are particularly intriguing given the high unmet demand for treatments targeting these conditions. The compound’s ability to interact with key signaling pathways has also raised interest among researchers exploring new therapeutic modalities.

The synthesis and characterization of 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine have been refined through advanced synthetic methodologies. Techniques such as multi-step organic synthesis and modern spectroscopic methods have been employed to ensure high purity and yield. These advancements not only facilitate efficient production but also enable rigorous characterization using state-of-the-art analytical tools like nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography.

In the context of drug development, the pharmacokinetic profile of 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine is a critical factor determining its clinical viability. Preliminary studies have indicated favorable properties such as good solubility and moderate metabolic stability, which are essential for achieving therapeutic efficacy while minimizing side effects. These attributes make the compound an attractive candidate for further preclinical testing.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and specialty chemicals, where its unique structural features may contribute to the development of novel formulations with enhanced performance characteristics. This versatility underscores the broad applicability of 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine across multiple industries.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them more precisely. The case of 1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine exemplifies how structural innovation can lead to breakthroughs in medicine and beyond. By leveraging cutting-edge synthetic chemistry and computational modeling techniques, researchers are paving the way for next-generation therapeutics that address complex diseases more effectively.

In conclusion,1-cyclopropyl-2-(3,4-dichlorophenoxy)ethylmethylamine, identified by CAS No. 1379811-70-7, represents a significant milestone in chemical biology and pharmaceutical research. Its unique structural features, dual targeting capability,and favorable pharmacokinetic properties position it as a promising candidate for further development into novel therapeutic agents. As research progresses,this compoundis likely to play an increasingly important role in addressing some of today’s most pressing medical challenges.